Cas no 174497-65-5 (Methyl 2-{[(benzyloxy)carbonyl]amino}-4-methylpent-4-enoate)

• Product Name: Methyl 2-{[(benzyloxy)carbonyl]amino}-4-methylpent-4-enoate
• CAS No: 174497-65-5
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6153241
• PubChem ID: 69526797
• Update Time: 2025-11-01

Methyl 2-{[(benzyloxy)carbonyl]amino}-4-methylpent-4-enoate Chemical and Physical Properties

Names and Identifiers

• EN300-7333558
• 174497-65-5
• methyl 2-{[(benzyloxy)carbonyl]amino}-4-methylpent-4-enoate
• SCHEMBL5670625
• Methyl 2-{[(benzyloxy)carbonyl]amino}-4-methylpent-4-enoate

• Inchi： 1S/C15H19NO4/c1-11(2)9-13(14(17)19-3)16-15(18)20-10-12-7-5-4-6-8-12/h4-8,13H,1,9-10H2,2-3H3,(H,16,18)
• InChI Key： XPFVDQGBNWBXGG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)OC)CC(=C)C)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-{[(benzyloxy)carbonyl]amino}-4-methylpent-4-enoate

Introduction to Methyl 2-{[(benzyloxy)carbonyl]amino}-4-methylpent-4-enoate (CAS No. 174497-65-5)

Methyl 2-{[(benzyloxy)carbonyl]amino}-4-methylpent-4-enoate

Methyl 2-{[(benzyloxy)carbonyl]amino}-4-methylpent-4-enoate (CAS No. 174497-65-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex molecular structure, plays a pivotal role in the synthesis of various pharmacologically active molecules. Its unique chemical properties make it a valuable intermediate in the development of novel therapeutic agents.

The compound's molecular formula, C₁₅H₁₇NO₅, reflects its intricate composition, which includes multiple functional groups such as the benzyloxy and carbonyl moieties. These functional groups contribute to its reactivity and versatility, enabling its use in a wide range of synthetic pathways. The presence of the amino group further enhances its potential as a building block for more complex molecules.

In recent years, there has been a growing interest in the development of innovative drugs targeting various diseases. Methyl 2-{[(benzyloxy)carbonyl]amino}-4-methylpent-4-enoate has emerged as a key intermediate in the synthesis of several promising candidates. For instance, its structural framework is closely related to molecules that exhibit potent anti-inflammatory and analgesic properties. Researchers have leveraged its chemical stability and reactivity to develop derivatives with enhanced pharmacological activity.

The pharmaceutical industry has been particularly keen on exploring new synthetic routes that maximize the efficiency and yield of these intermediates. Methyl 2-{[(benzyloxy)carbonyl]amino}-4-methylpent-4-enoate has been utilized in multi-step syntheses where its functional groups facilitate cross-coupling reactions, hydrogenation processes, and other transformations essential for drug development. Its role in these processes underscores its importance as a synthetic scaffold.

In addition to its pharmaceutical applications, this compound has shown promise in the field of materials science. Its ability to undergo polymerization reactions makes it a candidate for developing novel polymers with specific mechanical and thermal properties. These properties are highly sought after in industries requiring advanced materials for applications ranging from aerospace to biomedical devices.

The synthesis of Methyl 2-{[(benzyloxy)carbonyl]amino}-4-methylpent-4-enoate involves several carefully controlled steps to ensure high purity and yield. Advanced catalytic systems and purification techniques are employed to achieve these objectives. The compound's stability under various reaction conditions also makes it an attractive choice for industrial-scale production.

Ongoing research continues to uncover new applications for this versatile compound. Studies have explored its potential in drug delivery systems, where its structural features could enhance the bioavailability of active pharmaceutical ingredients. Furthermore, its compatibility with green chemistry principles has led to investigations into more sustainable synthetic methods that minimize waste and reduce environmental impact.

The future prospects for Methyl 2-{[(benzyloxy)carbonyl]amino strong >}-4-methylpent-4-enoate are promising, with researchers actively investigating its role in next-generation therapeutics. Its unique combination of reactivity and stability positions it as a cornerstone in the development of innovative drugs targeting complex diseases such as cancer, neurodegenerative disorders, and chronic inflammatory conditions.

In conclusion, Methyl 2-{[(< strong >benzyloxy strong >)< strong >carbonyl strong >]< strong >amino strong >}-4-methylpent-4-enoate (CAS No. 174497-65-5) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role in pharmaceutical synthesis, materials science, and sustainable chemistry highlights its versatility and importance in modern research and industrial applications.